7-Hexadecene, (Z)-
Overview
Description
7-Hexadecene, (Z)-, also known as cis-7-Hexadecene, is a chemical compound with the formula C16H32 . It has a molecular weight of 224.4253 . The IUPAC Standard InChI is InChI=1S/C16H32/c1-3-5-7-9-11-13-15-16-14-12-10-8-6-4-2/h13,15H,3-12,14,16H2,1-2H3/b15-13- .
Synthesis Analysis
The synthesis of (Z)-7-Hexadecene has been described in the literature. It involves the analysis of extracts of headspace volatiles produced by adult beetles, revealing a sex-specific compound emitted by males . The synthesized pheromone was found to be attractive to beetles of both sexes in field trials .Molecular Structure Analysis
The molecular structure of (Z)-7-Hexadecene is available as a 2D Mol file . It is a linear molecule consisting of a chain of 16 carbon atoms with a double bond between the 7th and 8th carbon atoms from one end .Scientific Research Applications
Pheromone Production in Insects
- (Z)-7-Hexadecene is identified as an aggregation-sex pheromone produced by males of the South American Cerambycid Beetle, Susuacanga octoguttata. This compound is attractive to both sexes of the beetle in field trials, representing a unique unsaturated hydrocarbon motif among cerambycid pheromones (Silva, Bento, Hanks, & Millar, 2018).
Catalysis and Chemical Reactions
- The compound has been studied in the context of double-bond isomerization of hexadecenes using solid acid catalysts, such as perfluorinated ion exchange resins and acidic zeolites. This research is relevant for understanding the reactions and transformations of long-chain hydrocarbons (Bruno & Dooley, 2015).
Hydroformylation Processes
- In the field of hydroformylation, 7-tetradecene has been used as a subject for studying the conversion of internal long-chain alkenes into linear aldehydes using water-soluble cobalt catalysts. This research offers insights into the isomerization and transformation of similar compounds (Haumann, Koch, & Schomäcker, 2003).
Material Science and Polymer Chemistry
- The compound's derivatives are used in material science, particularly in the synthesis of polymers. For instance, research on copolymerization of ethylene and 1-hexadecene with specific catalysts contributes to the understanding of polymer formation and properties (Koivumäki & Seppälä, 1993).
Synthesis of Sex Pheromones
- The compound is involved in the synthesis of sex pheromones for various insects, demonstrating its importance in entomology and pest management. For example, it has been used in the synthesis of the sex pheromone component of the citrus leafminer, Phyllocnistis citrella (Awalekar et al., 2020).
Biofuel Production
- Microalgae have been studied for their ability to synthesize hydrocarbons from long-chain fatty acids via a light-dependent pathway, involving the transformation of cis-vaccenic acid into 7-heptadecene. This research is significant for the development of sustainable biofuel production (Sorigué et al., 2016).
Polymerization Catalyst Research
- The role of Z-7-hexadecene in polymer science is also evident in the study of polymerization catalysts, such as metallocenes, and their application in the production of polyolefins. This research is essential for advancing polymer technology and material science (Galli & Vecellio, 2001).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
(Z)-hexadec-7-ene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H32/c1-3-5-7-9-11-13-15-16-14-12-10-8-6-4-2/h13,15H,3-12,14,16H2,1-2H3/b15-13- |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JZPUSPPFVAJNGY-SQFISAMPSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCC=CCCCCCC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCC/C=C\CCCCCC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H32 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90880853 |
Source
|
| Record name | 7-hexadecene, (z)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90880853 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.42 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
35507-09-6 |
Source
|
| Record name | 7-Hexadecene, (7Z)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0035507096 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 7-hexadecene, (z)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90880853 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 7-HEXADECENE, (7Z)- | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/2NFJ2J817O | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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